Cas no 189628-38-4 (5-Fluoro-2-methoxybenzonitrile)

5-Fluoro-2-methoxybenzonitrile is a fluorinated aromatic nitrile compound with the molecular formula C₈H₆FNO. It serves as a versatile intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals, due to its reactive nitrile group and electron-withdrawing fluorine substituent. The methoxy group enhances solubility and modulates electronic properties, making it valuable for constructing complex heterocycles or functionalized aromatics. Its stability under various reaction conditions allows for selective transformations, such as nucleophilic substitutions or metal-catalyzed couplings. The compound's well-defined structure and purity ensure reproducibility in research and industrial applications. It is commonly utilized in the development of bioactive molecules, including potential drug candidates or specialty chemicals.
5-Fluoro-2-methoxybenzonitrile structure
189628-38-4 structure
Product Name:5-Fluoro-2-methoxybenzonitrile
CAS No:189628-38-4
MF:C8H6FNO
MW:151.137745380402
MDL:MFCD02683503
CID:92250
PubChem ID:2782746
Update Time:2025-05-27

5-Fluoro-2-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-2-methoxybenzonitrile
    • BUTTPARK 80\01-23
    • 2-CYANO-4-FLUOROANISOLE
    • Benzonitrile, 5-fluoro-2-methoxy- (9CI)
    • 3-fluoro-6-methoxybenzonitrile
    • 5-fluoro-2-methoxybenzenecarbonitrile
    • 5-Fluoro-2-methoxybenzonitrile, 98+%
    • Benzonitrile, 5-fluoro-2-methoxy-
    • PubChem3502
    • XNCVSNKXADJGOG-UHFFFAOYSA-
    • XNCVSNKXADJGOG-UHFFFAOYSA-N
    • Benzonitrile,5-fluoro-2-methoxy-
    • 5-fluoro-2-(methyloxy)benzonitrile
    • SBB064644
    • 9879AA
    • 6383AD
    • 5-Fluoro-2-metho
    • InChI=1/C8H6FNO/c1-11-8-3-2-7(9)4-6(8)5-10/h2-4H,1H3
    • EN300-217240
    • A813338
    • 5-Fluoro-2-methoxybenzonitrile, 98%
    • FT-0648102
    • PS-6422
    • F0479
    • CS-W014293
    • SY016816
    • J-012233
    • AKOS005258114
    • AC-28550
    • SCHEMBL2131318
    • 189628-38-4
    • DTXSID50382262
    • 5-fluoranyl-2-methoxy-benzenecarbonitrile
    • MFCD02683503
    • DB-012983
    • DTXCID80333287
    • MDL： MFCD02683503
    • Inchi： 1S/C8H6FNO/c1-11-8-3-2-7(9)4-6(8)5-10/h2-4H,1H3
    • InChI Key： XNCVSNKXADJGOG-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=C(C#N)C=1)OC

Computed Properties

  • Exact Mass: 151.04300
  • Monoisotopic Mass: 151.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7

Experimental Properties

  • Color/Form: Yellow or white crystalline powder
  • Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 115.0 to 119.0 deg-C
  • Boiling Point: 258.3±20.0 ºC (760 Torr),
  • Flash Point: 110.0±21.8 ºC,
  • Refractive Index: 1.505
  • Solubility: Very slightly soluble (0.26 g/l) (25 º C),
  • PSA: 33.02000
  • LogP: 1.70598
  • Solubility: Insoluble in water

5-Fluoro-2-methoxybenzonitrile Security Information

5-Fluoro-2-methoxybenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

5-Fluoro-2-methoxybenzonitrile Pricemore >>

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